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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)benzaldehyde

Cat. No.: B1351065 Get Quote

Safe Handling and Disposal of 2-
(Trifluoromethoxy)benzaldehyde
This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-(Trifluoromethoxy)benzaldehyde (CAS No. 94651-33-9) in a laboratory setting.

Adherence to these procedures is critical for ensuring the safety of all personnel.

Hazard Identification and Physical Properties
2-(Trifluoromethoxy)benzaldehyde is classified as a combustible liquid that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] It is crucial to be aware

of its physical and chemical properties to ensure safe handling.
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Property Value

Molecular Formula C8H5F3O2

Molecular Weight 190.12 g/mol [1]

Appearance Liquid

Density 1.332 g/mL at 25 °C[1]

Boiling Point 77 °C at 20 mmHg[1]

Flash Point 67.2 °C (153.0 °F) - closed cup[1]

Signal Word Warning[1]

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk. The following

equipment should be worn at all times when handling this chemical.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[2]

Prevents direct skin contact,

which can cause irritation.[1]

Gloves must be inspected

before use and disposed of

properly after.[3]

Body Protection
A chemical-resistant apron or a

lab coat.[2]

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator

with an appropriate filter (e.g.,

N95 or type ABEK).[1]

Protects against inhalation of

vapors, which may cause

respiratory irritation.[1]

Operational Plans: Step-by-Step Protocols
Handling Protocol

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[4][5] Read the Safety Data Sheet (SDS) thoroughly.

Ventilation: Always handle 2-(Trifluoromethoxy)benzaldehyde in a well-ventilated area,

such as a chemical fume hood.[4][6]

Preventing Ignition: Keep the chemical away from heat, sparks, open flames, and hot

surfaces.[4][6] Use only non-sparking tools and take precautionary measures against static

discharge.

Transfer: When transferring the liquid, ground and bond the container and receiving

equipment to prevent static sparks. Avoid breathing vapors or mists.[4][5]
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Hygiene: Do not eat, drink, or smoke in the handling area.[3][7] Wash hands, face, and any

exposed skin thoroughly after handling.[4][6] Contaminated clothing should be removed and

washed before reuse.[5]

First Aid Procedures
Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[5] Remove contact lenses if present and easy to do. Seek immediate

medical attention.[8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[5] If skin irritation occurs, get medical advice.

Inhalation: Move the person to fresh air.[5] If the person is not breathing, give artificial

respiration. If breathing is difficult, trained personnel may administer oxygen.[8] Seek medical

attention.

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[5] Do NOT

induce vomiting.[5] Call a poison control center or doctor immediately for advice.[3][9]

Spill and Leak Containment
Evacuate & Ventilate: Remove all personnel from the area and ensure adequate ventilation.

Remove Ignition Sources: Eliminate all heat, sparks, and open flames from the vicinity of the

spill.[4][10]

Containment: Use a non-combustible, inert absorbent material like sand, silica gel, or

vermiculite to contain the spill.[4][7][10]

Collection: Carefully collect the absorbed material into a suitable, labeled, and closed

container for disposal.[4][7]

Decontamination: Clean the spill area thoroughly. Decontaminate and launder all protective

clothing before storing or reusing.[7]

Storage and Disposal Plans
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Storage Protocol
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][6]

Keep the container away from heat, sparks, and flames.[4][6]

Some sources indicate the material is air-sensitive and should be kept under nitrogen.[3][4]

[6]

Store away from incompatible materials such as acids, bases, and reducing agents.[4][6]

Disposal Plan
Disposal of 2-(Trifluoromethoxy)benzaldehyde and its container must be done through an

approved waste disposal plant.[4][6]

Do not dispose of the chemical into sewer systems or waterways.[7][11]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured and disposed of in a sanitary landfill if permissible.[11]

Workflow and Logic Diagram
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1. Preparation Phase
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3. Post-Handling & Disposal Emergency Procedures
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Caption: Workflow for handling 2-(Trifluoromethoxy)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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